Cas no 88398-84-9 (5-hydroxy-1-methyl-1H-Pyrazole-4-carboxylic acid methyl ester)

• Product Name: 5-hydroxy-1-methyl-1H-Pyrazole-4-carboxylic acid methyl ester
• CAS No: 88398-84-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 634206
• PubChem ID: 13364385
• Update Time: 2025-04-19

5-hydroxy-1-methyl-1H-Pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-hydroxy-1-methyl-, methyl ester
• 5-hydroxy-1-methyl-1H-Pyrazole-4-carboxylic acid methyl ester
• methyl 2-methyl-3-oxo-1H-pyrazole-4-carboxylate
• methyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
• DTXSID80538356
• 88398-84-9
• EN300-1739889
• Methyl 2-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
• SCHEMBL9201765

• Inchi： 1S/C6H8N2O3/c1-8-5(9)4(3-7-8)6(10)11-2/h3,7H,1-2H3
• InChI Key： MIPTVUKFDHIIHA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNN(C)C1=O)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų